Cas no 1155045-53-6 (3-(5-chlorothiophen-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(5-chlorothiophen-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1155045-53-6
• MF: C₈H₅ClN₂O₂S
• MW: 228.655499219894
• CID: 4573446
• Update Time: 2025-06-25

3-(5-chlorothiophen-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-1H-pyrazole-4-carboxylic acid
• 5-(5-chlorothiophen-2-yl)-1H-pyrazole-4-carboxylic acid
• 3-(5-chloro-2-thienyl)-1h-pyrazole-4-carboxylic acid
• Z1795818195

• Inchi： 1S/C8H5ClN2O2S/c9-6-2-1-5(14-6)7-4(8(12)13)3-10-11-7/h1-3H,(H,10,11)(H,12,13)
• InChI Key： TXZMKULDVPYEGO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C(C(=O)O)C=NN2)S1

Computed Properties

• Exact Mass: 227.976
• Monoisotopic Mass: 227.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 452.2±40.0 °C at 760 mmHg
• Flash Point: 227.3±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(5-chlorothiophen-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(5-chlorothiophen-2-yl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 3-(5-chlorothiophen-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1155045-53-6)

3-(5-chlorothiophen-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1155045-53-6) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the development of novel pharmaceutical agents. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound's structural features, including the chlorothiophene and pyrazole moieties, contribute to its unique chemical properties and biological activities. Recent research has demonstrated its utility as a building block for the synthesis of more complex molecules with potential applications in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The presence of the carboxylic acid group also allows for further derivatization, enhancing its versatility in medicinal chemistry.

One of the most notable advancements in the study of 3-(5-chlorothiophen-2-yl)-1H-pyrazole-4-carboxylic acid is its role in the development of kinase inhibitors. Kinases are critical targets in drug discovery, and recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyrazole-based kinase inhibitors derived from this compound, which demonstrated promising anti-proliferative effects in vitro and in vivo.

In addition to its applications in oncology, this compound has also been investigated for its anti-inflammatory properties. A recent study in the European Journal of Medicinal Chemistry highlighted its potential as a scaffold for designing non-steroidal anti-inflammatory drugs (NSAIDs). The researchers synthesized several derivatives and evaluated their ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The results indicated that certain derivatives exhibited selective COX-2 inhibition, suggesting their potential as safer alternatives to traditional NSAIDs.

Another area of interest is the compound's antimicrobial activity. A 2022 study published in Bioorganic & Medicinal Chemistry Letters explored the synthesis and evaluation of 3-(5-chlorothiophen-2-yl)-1H-pyrazole-4-carboxylic acid derivatives against a panel of bacterial and fungal pathogens. The findings revealed that some derivatives displayed broad-spectrum antimicrobial activity, with minimal cytotoxicity to mammalian cells. This suggests their potential as lead compounds for developing new antimicrobial agents.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this compound. Recent research has focused on improving solubility, bioavailability, and target specificity through structural modifications. For example, a 2023 study in the Journal of Pharmaceutical Sciences investigated the use of prodrug strategies to enhance the oral bioavailability of pyrazole-carboxylic acid derivatives, yielding encouraging results.

In conclusion, 3-(5-chlorothiophen-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1155045-53-6) represents a versatile and valuable scaffold in medicinal chemistry. Its applications span multiple therapeutic areas, including oncology, inflammation, and infectious diseases. Continued research into its derivatives and their mechanisms of action holds great promise for the development of novel pharmaceutical agents. Future studies should focus on addressing the remaining challenges related to drug-like properties and advancing promising candidates into clinical trials.